![molecular formula C11H15BrClNO2 B3416915 H-Phe(4-Br)-OEt.HCl CAS No. 100129-11-1](/img/structure/B3416915.png)
H-Phe(4-Br)-OEt.HCl
Overview
Description
“H-Phe(4-Br)-OEt.HCl” is a chemical compound with the IUPAC name methyl (2S)-2-amino-3-(4-bromophenyl)propanoate hydrochloride . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C10H12BrNO2.ClH/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m0./s1 . The molecular weight is 294.58 .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored at room temperature in an inert atmosphere .Scientific Research Applications
Synthetic Fe/Cu Complexes and Heme-Copper Oxidase Activity
- Research Context : Synthetic model chemistry aims to understand heme-Cu-mediated dioxygen reduction, mimicking the natural process in heme-copper oxidases (HCOs) which are crucial for mitochondrial or bacterial respiratory electron transport chains. This involves a proton-coupled electron transfer from a tyrosine residue and highlights the importance of studying synthetic complexes for insights into biological oxygen reduction mechanisms (Adam et al., 2018).
Lipid Peroxidation and Analytical Chemistry
- Research Context : The study of lipid peroxidation products, such as 4-hydroxy-2-nonenal (HNE), provides insights into the reactivity and cytotoxicity related to oxidative stress in cells. Understanding the chemistry and analysis of such products is essential for characterizing their role in inflammatory conditions and their interaction with cellular proteins (Spickett, 2013).
Borate Anions and Synthetic Chemistry
- Research Context : The study of borate anions and their salts, such as [B(CF3)4]-, highlights the synthesis and reactivity of compounds that could be structurally or functionally related to "H-Phe(4-Br)-OEt.HCl". This research provides insights into the formation of stable salts at room temperature and their potential applications in catalysis and polymerization processes (Finze et al., 2005).
Organometallic Chemistry and Catalysis
- Research Context : Research on new versatile organyltellurium(IV) halides, including their synthesis and X-ray structural features, contributes to the development of novel catalytic and synthetic methodologies. Such studies can offer parallels to the research and applications of "this compound" in the context of catalysis or material science (Santos dos Santos et al., 2007).
Photocatalytic Hydrogen Evolution
- Research Context : The development of bimetallic phosphides as co-catalysts for photocatalytic hydrogen evolution (PHE) from water splitting highlights the search for efficient, sustainable methods for hydrogen fuel production. This research area, focusing on the enhancement of catalytic activity through material engineering, might find relevance in the structural properties or functionalities of "this compound" (Li et al., 2021).
Safety and Hazards
The safety information for “H-Phe(4-Br)-OEt.HCl” indicates that it has the GHS07 pictogram with the signal word "Warning" . The hazard statements include H315-H319-H335 , which correspond to skin irritation, eye irritation, and respiratory irritation, respectively. The precautionary statements include P261-P305+P351+P338 , which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so .
Mechanism of Action
Target of Action
H-Phe(4-Br)-OEt.HCl, also known as 4-Bromo-L-phenylalanine, is a derivative of phenylalanine . Phenylalanine is an essential amino acid that plays a crucial role in the biosynthesis of other amino acids and is important in the structure and function of many proteins and enzymes . The primary targets of this compound are likely to be the same proteins and enzymes that interact with phenylalanine.
Mode of Action
It could be incorporated into proteins in place of phenylalanine, potentially altering their structure and function .
Biochemical Pathways
This compound, being a derivative of phenylalanine, may be involved in the same biochemical pathways. Phenylalanine is a precursor for the neurotransmitters tyrosine, dopamine, epinephrine, and norepinephrine . It’s also involved in the synthesis of the skin pigment melanin . The introduction of the bromine atom at the 4-position of the phenyl ring could potentially alter these pathways, but specific effects would depend on the exact biological context.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well-studied. As a small molecule, it is likely to be well-absorbed and distributed throughout the body. Its metabolism would presumably involve the same enzymatic processes that metabolize phenylalanine, although the presence of the bromine atom may alter this . The impact of these properties on the bioavailability of this compound is currently unknown.
Result of Action
The molecular and cellular effects of H-Phe(4-Br)-OEtGiven its structural similarity to phenylalanine, it may have similar effects, such as contributing to protein structure and function, and participating in the synthesis of neurotransmitters . .
properties
IUPAC Name |
ethyl (2S)-2-amino-3-(4-bromophenyl)propanoate;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2.ClH/c1-2-15-11(14)10(13)7-8-3-5-9(12)6-4-8;/h3-6,10H,2,7,13H2,1H3;1H/t10-;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONNVTYWLAUCHJE-PPHPATTJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=C(C=C1)Br)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](CC1=CC=C(C=C1)Br)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100129-11-1 | |
Record name | ethyl 2-amino-3-(4-bromophenyl)propanoate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.